Cas no 2353842-97-2 (3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2353842-97-2
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5638620
• PubChem ID: 165912817
• Update Time: 2025-05-26

3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276514
• 2353842-97-2
• 3-(1-acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid
• 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H14N2O4/c1-7(14)13-4-2-8(3-5-13)9-6-10(11(15)16)17-12-9/h6,8H,2-5H2,1H3,(H,15,16)
• InChI Key： ZBWHZHIBSIRESW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2CCN(C(C)=O)CC2)=N1

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid

3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic Acid: A Comprehensive Overview

3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid is a compound with the CAS number 2353842-97-2, which has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring and an oxazole moiety. The combination of these structural elements endows the molecule with intriguing chemical and biological properties.

The synthesis of 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in organic synthesis have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. The incorporation of the acetyl group on the piperidine ring is a critical step, as it significantly influences the compound's reactivity and stability. The oxazole ring is then introduced through cyclization reactions, often utilizing transition metal catalysts to facilitate the formation of the heterocyclic structure.

One of the most notable aspects of 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid is its potential in pharmacological applications. Recent studies have demonstrated that this compound exhibits promising activity in vitro against various enzymes and receptors associated with neurological disorders. For instance, research published in 2023 highlighted its ability to modulate GABA receptor activity, suggesting its potential as a lead compound for the development of anti-anxiety or anti-depressant drugs. Furthermore, preliminary in vivo studies in animal models have shown that the compound demonstrates good bioavailability and minimal toxicity, which are critical factors for its translation into clinical trials.

In addition to its pharmacological applications, 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid has also been explored for its role in materials science. The oxazole moiety is known for its aromatic stability and electron-withdrawing properties, making it a valuable component in the design of advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating this compound into polymer matrices to enhance their electrical and mechanical properties. These findings underscore the versatility of 3-(1-Acetylpiperidin-4-yl)-1,2-oxazole-5-carboxylic acid across multiple disciplines.

The structural uniqueness of 3-(1-Acetylpiperidin-4-yl)-1,2 oxazole 5 carboxylic acid also makes it an attractive candidate for further chemical modifications. Researchers have recently explored substituent effects on the piperidine and oxazole rings to tailor the compound's properties for specific applications. For example, introducing electron-donating groups on the piperidine ring has been shown to enhance its solubility in aqueous media, while substituents on the oxazole ring can modulate its electronic characteristics. These modifications provide a platform for designing derivatives with enhanced functionality.

From an environmental perspective, there is growing interest in understanding the ecological impact of 3-(1-Acetylpiperidin 4 yl) 1 2 oxazole 5 carboxylic acid. Recent studies have assessed its biodegradability under various conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for ensuring sustainable practices in its production and disposal. Additionally, researchers have investigated its potential toxicity to aquatic organisms and found that it poses minimal risk at environmentally relevant concentrations.

In conclusion, 3-(1-Acetylpiperidin 4 yl) 1 2 oxazole 5 carboxylic acid (CAS No: 235384297) is a versatile compound with promising applications in pharmacology, materials science, and beyond. Its unique structure and favorable properties make it an attractive target for further research and development. As advancements in synthetic methodologies and analytical techniques continue to emerge, we can expect even greater insights into this compound's potential contributions to various fields.